AMPK activator C2
Overview
Description
AMPK activator C2 is an allosteric activator of AMPK.
Scientific Research Applications
1. Cellular Energy Status and Metabolic Disorders
- Mechanism of Action : C2 functions as a potent allosteric activator of α1-complexes of AMPK and influences the phosphorylation status of AMPK, thereby modulating its activity. It's used to understand AMPK's role in cellular energy status and metabolic disorders (Hunter et al., 2014).
- Allosteric Activation and Synergistic Effects : The structural basis of C2's allosteric activation of AMPK is explored to comprehend the potential of dual drug therapies in treating metabolic diseases like type 2 diabetes (Langendorf et al., 2016).
2. Potential in Treating Metabolic Syndrome
- Effect on Glucose and Lipid Metabolism : C2 (and its derivatives) has been investigated for its effects on glucose output and lipid content in cells, pointing to its potential as a novel approach for treating metabolic syndrome (Li et al., 2013).
3. Cancer Research
- Complex Role in Cancer : The role of AMPK and its activators like C2 in cancer is complex and context-dependent, impacting both tumorigenesis and tumor cell metabolism (Dasgupta & Chhipa, 2016).
4. Structural Insights for Drug Design
- Insights for Therapeutic Targeting : The crystal structure of AMPK in complex with small molecule activators, including C2, provides insights for the design of new activators to treat metabolic disorders (Xiao et al., 2013).
5. AMPK Activation Mechanisms
- Understanding Activation Mechanisms : Studies on C2 contribute to understanding the diverse mechanisms of AMPK activation and their implications for disease treatment, including metabolic syndrome and cancer (Kim et al., 2016).
6. AMPK in Diabetic Ulcers
- Application in Diabetic Ulcers : Research includes the exploration of AMPK activators like C2 in the context of diabetic ulcers, highlighting their potential therapeutic application (Lin et al., 2014).
7. Dyslipidemia and Lipogenesis
- Effects on Dyslipidemia : C2's impact on dyslipidemia and hepatic lipogenesis has been studied, showing potential benefits in reducing lipid levels in plasma and mitigating hepatic dysfunction (Sun et al., 2020).
8. AMPK-Independent Effects
- AMPK-Independent Actions : Investigations into the effects of compounds like C2 on cellular viability, particularly in cancer cells, have revealed AMPK-independent mechanisms of action (Liu et al., 2014).
properties
CAS RN |
1428422-55-2 |
|---|---|
Product Name |
AMPK activator C2 |
Molecular Formula |
C7H6NO6P |
Molecular Weight |
231.09 |
IUPAC Name |
5-(5-Hydroxyl-isoxazol-3-yl)-furan-2-phosphonic acid |
InChI |
InChI=1S/C7H6NO6P/c9-6-3-4(8-14-6)5-1-2-7(13-5)15(10,11)12/h1-3,9H,(H2,10,11,12) |
InChI Key |
BRLJHMCTDKAUAY-UHFFFAOYSA-N |
SMILES |
OP(C1=CC=C(C2=NOC(O)=C2)O1)(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AMPK activator C2; C2; Compound 2; Compound-2; |
Origin of Product |
United States |
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